2-piperazin-1-yl-1H-benzimidazole dihydrochloride
Overview
Description
“2-piperazin-1-yl-1H-benzimidazole dihydrochloride” is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and biological research. It is an impurity of Bilastine, a nonsedating H1-antihistamine developed for symptomatic treatment of allergic rhinitis and chronic idiopathic urticaria .
Molecular Structure Analysis
The molecular structure of “2-piperazin-1-yl-1H-benzimidazole dihydrochloride” is characterized by a benzimidazole ring attached to a piperazine ring . The molecular formula is C11H16Cl2N4 and the molecular weight is 275.17 g/mol . The InChI code is 1S/C11H14N4.2ClH/c1-2-4-10-9(3-1)13-11(14-10)15-7-5-12-6-8-15;;/h1-4,12H,5-8H2,(H,13,14);2*1H .
Physical And Chemical Properties Analysis
The compound has 4 hydrogen bond donors, 3 hydrogen bond acceptors, and 1 rotatable bond . The topological polar surface area is 44 Ų .
Scientific Research Applications
α-Amylase Inhibition
This compound has been found to have potential as an α-amylase inhibitor . α-Amylase is the main product of the pancreas and is necessarily involved in the hydrolysis of carbohydrates into glucose . Therefore, it has been known to be a pioneer target for type 2 Diabetes mellitus (DM) . Among the synthesized derivatives, compound 14 was found to be the most potent inhibitor of α-amylase having IC 50 64.8±1.8μM .
Anticancer Activity
The compound has shown potential in in vitro cytotoxicity studies on pancreatic cancer (AR42J) cells . The compound was found to be more effective compared to the positive control, acarbose .
Alpha1-Adrenergic Receptor Antagonist
The compound has shown potential as a ligand for Alpha1-Adrenergic Receptor . Alpha1-Adrenergic receptors are a major therapeutic approach for the treatment of numerous disorders such as cardiac hypertrophy, congestive heart failure, hypertension, angina pectoris, cardiac arrhythmias, depression, benign prostate hyperplasia, anaphylaxis, asthma, and hyperthyroidism .
Alzheimer’s Disease Treatment
Studies have shown the connection between Alzheimer’s disease (AD) and α1-ARs . Accordingly, α1-AR is also the significant target for a new central nervous system (CNS) drug discovery .
Antibacterial and Antifungal Activity
A novel series of 2-substituted benzimidazole derivatives has been reported for antibacterial action against S. aureus, Staphylococcus epidermidis, K. pneumoniae and E. coli and antifungal activity against C. albicans and A. niger .
Synthesis of Bioactive Molecules
In recent reports, it has been shown that benzotriazole are very useful starting materials for the synthesis of various bioactive molecules . Substituted benzotriazole derivatives are also widely applied in medicine and agriculture .
Mechanism of Action
Target of Action
Benzimidazole derivatives have been known to exhibit a wide range of biological activities, including antimicrobial and antioxidant properties.
Mode of Action
It is suggested that benzimidazole derivatives can modulate the polymerization of tubulin .
Biochemical Pathways
It is suggested that benzimidazole derivatives can modulate the polymerization of tubulin, which is a critical component of the cytoskeleton .
properties
IUPAC Name |
2-piperazin-1-yl-1H-benzimidazole;dihydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14N4.2ClH/c1-2-4-10-9(3-1)13-11(14-10)15-7-5-12-6-8-15;;/h1-4,12H,5-8H2,(H,13,14);2*1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VQPFOTRGYMKZPR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1)C2=NC3=CC=CC=C3N2.Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16Cl2N4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-piperazin-1-yl-1H-benzimidazole dihydrochloride | |
CAS RN |
1235439-79-8 |
Source
|
| Record name | 2-(piperazin-1-yl)-1H-1,3-benzodiazole dihydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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